Cas no 824394-58-3 (1H-Benzimidazole, 2-[2-(4,5-dimethyl-1H-imidazol-2-yl)phenyl]-5-fluoro-)

• Product Name: 1H-Benzimidazole, 2-[2-(4,5-dimethyl-1H-imidazol-2-yl)phenyl]-5-fluoro-
• CAS No: 824394-58-3
• MF: C₁₈H₁₅FN₄
• MW: 306.336906671524
• CID: 691870
• PubChem ID: 11266755
• Update Time: 2025-04-19

1H-Benzimidazole, 2-[2-(4,5-dimethyl-1H-imidazol-2-yl)phenyl]-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[2-(4,5-dimethyl-1H-imidazol-2-yl)phenyl]-5-fluoro-
• 2-[2-(4,5-dimethyl-1H-imidazol-2-yl)phenyl]-6-fluoro-1H-benzimidazole
• DTXSID70460657
• SCHEMBL2979433
• 824394-58-3

• Inchi： 1S/C18H15FN4/c1-10-11(2)21-17(20-10)13-5-3-4-6-14(13)18-22-15-8-7-12(19)9-16(15)23-18/h3-9H,1-2H3,(H,20,21)(H,22,23)
• InChI Key： UQDQSRCDRGPMQN-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)NC(C1=CC=CC=C1C1=NC(C)=C(C)N1)=N2

Computed Properties

• Exact Mass: 306.12807466g/mol
• Monoisotopic Mass: 306.12807466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.4Ų